

cefditoren vs cefixime cefpodoxime cefotaxime spectrum

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cefditoren

CAS No.: 117467-28-4

Cat. No.: S523077

[Get Quote](#)

Antimicrobial Spectrum Overview

The table below summarizes the comparative in vitro activity of these four third-generation cephalosporins against common bacterial pathogens.

Pathogen	Cefditoren	Cefixime	Cefpodoxime	Cefotaxime
Gram-Positive Bacteria				
<i>Staphylococcus aureus</i> (MSSA)	Good [1] [2]	Limited [2]	Good [1]	Good [1]
<i>Streptococcus pneumoniae</i> (Pen-S)	Good [2]	Good [2]	Good [2]	Good [3] [2]
<i>Streptococcus pneumoniae</i> (Pen-I)	Good [2]	Limited [2]	Good [2]	Good [2]
<i>Streptococcus pyogenes</i>	Good	Good [2]	Good [1]	Good
Gram-Negative Bacteria				

Pathogen	Cefditoren	Cefixime	Cefpodoxime	Cefotaxime
<i>Haemophilus influenzae</i>	Excellent [2]	Excellent [2]	Excellent [2]	Excellent [3] [2]
<i>Moraxella catarrhalis</i>	Excellent	Excellent	Excellent	Excellent
<i>Escherichia coli</i>	Good [4] [2]	Good [4] [2]	Good [4] [2]	Good [3] [4]
<i>Klebsiella pneumoniae</i>	Good [4] [2]	Good [4] [2]	Good [4] [2]	Good [3] [4]
<i>Neisseria gonorrhoeae</i>	Not Specified	Excellent [3] [2]	Excellent [4]	Excellent [3] [5]
<i>Proteus mirabilis</i>	Good [4]	Good [4]	Good [4]	Good [3] [4]
<i>Pseudomonas aeruginosa</i>	Not Active	Not Active	Not Active	Not Active [5]
Anaerobes				
<i>Bacteroides fragilis</i>	Not Specified	Not Specified	Not Specified	Limited [1]

Pharmacological & Clinical Comparison

Key pharmacological properties, clinical applications, and regulatory information are compared in the table below.

Parameter	Cefditoren	Cefixime	Cefpodoxime	Cefotaxime
Administration Route	Oral [4]	Oral [3] [4]	Oral [3] [4]	Parenteral (IM/IV) [3] [5]
Standard Dosing (Adult)	200-400 mg BD [1]	400 mg QD or divided BD [3] [1]	100-400 mg BD [1]	1-2 g every 6-8 hours [3] [1]
Plasma Half-Life	~2 hours [6]	~3-4 hours [3]	~3.2 hours [6]	~1 hour [5]

Parameter	Cefditoren	Cefixime	Cefpodoxime	Cefotaxime
Key Clinical Indications	Skin & respiratory infections [6] [2]	Respiratory & urinary tract infections, gonorrhea [3] [4] [2]	Respiratory tract infections, gonorrhea, skin infections [4] [6]	Severe/systemic infections, meningitis [3] [5] [2]
Blood-Brain Barrier Penetration	Low	Low	Low	High [3] [7] [2]
Stability to β-Lactamases	Good [3]	Good [3]	Good [3]	Good [3] [5]
Status in the U.S.	No longer available [1]	Available	Available	Available


Supporting Experimental Data

A 2004 prospective, comparative, multicentric clinical trial provides direct comparative efficacy data for two of these agents.

- **Objective:** To evaluate the clinical cure and bacteriological eradication rates of cefpodoxime versus cefixime in pediatric patients with community-acquired lower respiratory tract infections (LRTIs) [8].
- **Methods:**
 - **Design:** Prospective, open, comparative, multicentric study.
 - **Participants:** 776 children (mean age 10 years) with LRTIs.
 - **Intervention:** Patients were randomly assigned to receive either cefpodoxime suspension (5 mg/kg twice daily, n=396) or cefixime suspension (4 mg/kg twice daily, n=380) for 10-14 days [8].
- **Results:**
 - **Clinical Success:** At the end of therapy, the clinical success rate with **cefpodoxime was 97%**, which was significantly higher than the **86.8%** observed with cefixime [8].
 - **Bacteriological Eradication:** The bacterial eradication rate was **93.4%** in the cefpodoxime group compared to **82.9%** in the cefixime group [8].
- **Conclusion:** The study concluded that cefpodoxime was a superior alternative to cefixime, synergistically documenting an extended spectrum of activity [8].

Mechanism of Action Pathway

All third-generation cephalosporins, including the agents discussed, share a common primary mechanism of action as β -lactam antibiotics. The following diagram illustrates this bactericidal process.



[Click to download full resolution via product page](#)

This mechanism involves binding to penicillin-binding proteins (PBPs) on the bacterial cell wall, inhibiting the final transpeptidation step of peptidoglycan synthesis, which leads to defective cell wall formation and

osmotic lysis [3] [7]. A major resistance pathway is the production of β -lactamase enzymes that hydrolyze the β -lactam ring [7].

Key Differentiating Factors for R&D

- **Spectrum Nuances:** While all four agents are broad-spectrum, key differences exist in their potency against specific pathogens. **Cefditoren** and cefpodoxime generally retain better activity against Gram-positive bacteria, including penicillin-intermediate *S. pneumoniae*, compared to cefixime [2]. Cefotaxime's systemic action and high BBB penetration make it uniquely suited for severe and CNS infections [3] [2].
- **Pharmacokinetics:** The relatively longer half-lives of cefixime and cefpodoxime support once- or twice-daily oral dosing, which is a key consideration for developing patient-friendly outpatient regimens [3] [6]. Cefotaxime's short half-life necessitates more frequent intravenous or intramuscular dosing [5].
- **Overcoming Resistance:** The rising prevalence of Extended-Spectrum Beta-Lactamases (ESBLs) and other resistant mechanisms poses a significant threat to the utility of all third-generation cephalosporins [2]. Research into beta-lactam/beta-lactamase inhibitor combinations (e.g., ceftazidime/avibactam) represents a critical direction for future development to address these challenges [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Third Generation Broad-Spectrum Cephalosporin [mobile.fpnotebook.com]
2. Cefditoren - an overview [sciencedirect.com]
3. Third-Generation Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
4. Third-Generation Cephalosporins [go.drugbank.com]
5. Cefotaxime: Uses, Interactions, Mechanism of Action [go.drugbank.com]
6. Cefditoren vs Cefpodoxime Comparison [drugs.com]

7. Cephalosporins - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

8. Comparative evaluation of cefpodoxime versus cefixime in ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [cefditoren vs cefixime cefpodoxime cefotaxime spectrum].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b523077#cefditoren-vs-cefixime-cefpodoxime-cefotaxime-spectrum>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com